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Compound of Interest

Compound Name: 4-Oxo cyclophosphamide-d8
Cat. No.: B12401541
Get Quote

This technical guide provides an in-depth overview of 4-Oxo cyclophosphamide-d8, a
deuterated analog of a key cyclophosphamide metabolite. It is intended for researchers,
scientists, and professionals in drug development and related fields. This document covers its
chemical properties, metabolic context, and application in analytical methodologies, adhering to
stringent data presentation and visualization standards.

Core Compound Data

4-Oxo cyclophosphamide-d8 is the isotopically labeled version of 4-oxo cyclophosphamide, a
minor metabolite of the widely used anticancer agent, cyclophosphamide. The deuterium
labeling makes it an ideal internal standard for quantitative bioanalytical assays.
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Property Value Reference

2-(bis(2-chloroethyl-1,1,2,2-

d4)amino)-1,3,2-
IUPAC Name _ [1]
oxazaphosphinan-4-one 2-

oxide
Molecular Formula C7HsDsCI2N20sP [2]
Molecular Weight 283.12 g/mol [2]
CAS Number Not readily available [3]

4-Ketocyclophosphamide-d8,
Synonyms [2]
Oxo-Endoxan-d8

Metabolic Pathway of Cyclophosphamide

Cyclophosphamide is a prodrug that requires metabolic activation by hepatic cytochrome P450
enzymes to exert its cytotoxic effects.[4][5] The metabolic cascade is complex, involving both
activation and detoxification pathways. 4-oxo cyclophosphamide is formed as a downstream
metabolite.

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s12875652
https://www.americanchemicalsuppliers.com/list/search?search=4-oxo+cyclophosphamide
https://www.americanchemicalsuppliers.com/list/search?search=4-oxo+cyclophosphamide
https://www.pharmaffiliates.com/en/4-oxo-cyclophosphamide-d8-pasti089271.html
https://www.americanchemicalsuppliers.com/list/search?search=4-oxo+cyclophosphamide
https://go.drugbank.com/drugs/DB00531
https://www.researchgate.net/figure/Metabolism-of-cyclophosphamide-The-activation-pathway-requires-hydroxylation-of-CPA-by_fig1_343048955
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

PNDLIEYENY Carboxyphosphamide
= (Inactive)

Phosphoramide Mustard
(Active)

Tautomerization

Aldophosphamide

Cyclophosphamide 4-Hydroxycyclophosphamide

B-elim|nation = Acrolein
g (Toxic)

ADH, ALDH

4-Oxo cyclophosphamide

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Sample
(Plasma, Urine)

Spike with
4-Oxo cyclophosphamide-d8
(Internal Standard)

LC-MS/MS Analysis

Data Processing &
Quantification

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12401541/docs?utm_src=pdf-body-img#4-oxo-cyclophosphamide-d8-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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